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For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Pigment Red 9 is a synthetic organic monoazo pigment belonging to the naphthol AS

pigment family. This technical guide provides a detailed overview of its molecular composition,

physicochemical properties, and a general synthesis methodology. The document also

addresses the toxicological considerations relevant to the broader class of azo pigments, a

crucial aspect for its potential application or presence as an impurity in pharmaceutical

contexts. While detailed experimental protocols and specific signaling pathway interactions for

C.I. Pigment Red 9 are not extensively documented in publicly accessible literature, this guide

consolidates the available scientific information to serve as a foundational resource for

researchers.

Molecular Composition and Identification
C.I. Pigment Red 9 is chemically identified as 4-[(2,5-dichlorophenyl)azo]-3-hydroxy-N-(2-

methoxyphenyl)naphthalene-2-carboxamide.[1][2] Its structure is characterized by a single azo

group (-N=N-) linking a dichlorinated phenyl ring to a naphthol derivative.[2]

Table 1: Chemical and Physical Properties of C.I.
Pigment Red 9
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Property Value Reference(s)

IUPAC Name

4-[(2,5-dichlorophenyl)azo]-3-

hydroxy-N-(2-

methoxyphenyl)naphthalene-2-

carboxamide

[1][2]

C.I. Name Pigment Red 9 [2]

C.I. Number 12460 [3]

CAS Number 6410-38-4 [2][3]

Molecular Formula C₂₄H₁₇Cl₂N₃O₃ [2][3]

Molecular Weight 466.32 g/mol [2][3]

Appearance Yellowish-red powder [2]

Melting Point 280 °C [2]

Solubility Poor in most solvents [2]

Synthesis Methodology
The synthesis of C.I. Pigment Red 9 is a two-step process involving diazotization followed by

an azo coupling reaction.

General Experimental Protocol
Step 1: Diazotization of 2,5-Dichloroaniline

2,5-Dichloroaniline is dissolved in an acidic medium, typically hydrochloric acid, and then

treated with a solution of sodium nitrite at a low temperature (0-5 °C) to form the corresponding

diazonium salt. Maintaining a low temperature is critical to prevent the decomposition of the

unstable diazonium salt.

Step 2: Azo Coupling

The freshly prepared diazonium salt solution is then gradually added to a solution of the

coupling component, 2′-Methoxy-3-hydroxy-2-naphthanilide (Naphthol AS-D), which is typically
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dissolved in an alkaline medium. The coupling reaction is pH-dependent and is generally

carried out under controlled pH to yield the final pigment, C.I. Pigment Red 9. The resulting

pigment precipitates out of the solution and is then filtered, washed, and dried.

Note: Detailed, reproducible experimental protocols including specific reagent quantities,

reaction times, purification methods (such as recrystallization or column chromatography), and

analytical characterization data (NMR, IR, etc.) for C.I. Pigment Red 9 are not readily available

in the reviewed literature. The following workflow represents a generalized process.

Diagram 1: General Synthesis Workflow for C.I. Pigment
Red 9
Caption: Generalized synthesis workflow for C.I. Pigment Red 9.

Toxicological Profile of Azo Pigments
A comprehensive toxicological assessment of C.I. Pigment Red 9 is not available in the public

domain. However, the toxicology of azo dyes as a class is of significant interest to drug

development professionals due to their potential to be metabolized into harmful aromatic

amines.

Metabolism of Azo Dyes
The primary metabolic pathway for azo dyes involves the reductive cleavage of the azo bond.

This can be carried out by azoreductases present in the liver and, more significantly, by the gut

microbiota. This cleavage results in the formation of two or more aromatic amines.

Diagram 2: Metabolic Cleavage of Azo Dyes
Caption: Reductive cleavage of the azo bond.

Genotoxicity and Carcinogenicity
The aromatic amines produced from the metabolism of azo dyes are a class of chemicals that

includes known mutagens and carcinogens. For instance, the potential metabolic breakdown of

C.I. Pigment Red 9 would yield 2,5-dichloroaniline and an aromatic amine derived from the

naphthol portion. The genotoxicity of 2,5-dichloroaniline has been a subject of study.
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For the related compound D&C Red No. 9 (C.I. Pigment Red 53:1), studies have shown it

caused splenic toxicity in rats and mice.[4] In one study, it produced splenic sarcomas in male

rats and increased the incidence of neoplastic liver nodules in both sexes.[4] However, D&C

Red No. 9 was found to be inactive in several genotoxicity assays, including tests for gene

mutation in bacteria and mammalian cells.[4] The International Agency for Research on Cancer

(IARC) has classified D&C Red No. 9 as "not classifiable as to its carcinogenicity to humans

(Group 3)".[4]

Signaling Pathways
Specific signaling pathways affected by C.I. Pigment Red 9 or its metabolites are not

documented in the available scientific literature. Research in this area would be necessary to

understand its potential biological effects at a molecular level.

Conclusion
C.I. Pigment Red 9 is a well-characterized organic pigment in terms of its basic chemical

identity and industrial synthesis. However, for an audience in drug development and research,

there is a notable lack of in-depth, publicly available data regarding detailed and reproducible

experimental protocols, comprehensive spectroscopic analysis, and specific toxicological

mechanisms, including interactions with cellular signaling pathways. The general toxicological

profile of azo dyes highlights the need for caution and further investigation into the metabolic

fate and biological activity of any such compound that may be present in a pharmaceutical

context. This guide serves as a summary of the current knowledge and a call for further

research to fill the existing gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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